Cas no 1805628-49-2 (Ethyl 6-cyano-2-ethyl-3-iodobenzoate)

• Product Name: Ethyl 6-cyano-2-ethyl-3-iodobenzoate
• CAS No: 1805628-49-2
• MF: C₁₂H₁₂INO₂
• MW: 329.133655548096
• CID: 5010551
• Update Time: 2025-08-04

Ethyl 6-cyano-2-ethyl-3-iodobenzoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 6-cyano-2-ethyl-3-iodobenzoate

• Inchi： 1S/C12H12INO2/c1-3-9-10(13)6-5-8(7-14)11(9)12(15)16-4-2/h5-6H,3-4H2,1-2H3
• InChI Key： XZFOUGZYLMDEDF-UHFFFAOYSA-N
• SMILES： IC1=CC=C(C#N)C(C(=O)OCC)=C1CC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 297
• XLogP3: 3.3
• Topological Polar Surface Area: 50.1

Additional information on Ethyl 6-cyano-2-ethyl-3-iodobenzoate

Ethyl 6-cyano-2-ethyl-3-iodobenzoate: A Comprehensive Overview

Ethyl 6-cyano-2-ethyl-3-iodobenzoate, with the CAS number 1805628-49-2, is a unique organic compound that has garnered attention in various fields of chemistry and materials science. This compound is characterized by its complex structure, which includes a benzoate backbone substituted with a cyano group at the 6-position, an ethyl group at the 2-position, and an iodine atom at the 3-position. The combination of these functional groups makes it a versatile molecule with potential applications in drug discovery, organic synthesis, and advanced materials development.

The synthesis of Ethyl 6-cyano-2-ethyl-3-iodobenzoate involves a series of carefully designed organic reactions. Researchers have employed methodologies such as Friedel-Crafts acylation, nucleophilic substitution, and coupling reactions to achieve this compound. The presence of the cyano group introduces electron-withdrawing effects, which can influence the reactivity of the molecule in various chemical transformations. Similarly, the iodine atom at the 3-position provides opportunities for further functionalization through iodide exchange reactions or as a leaving group in substitution reactions.

Recent studies have highlighted the potential of Ethyl 6-cyano-2-ethyl-3-iodobenzoate in the field of medicinal chemistry. Its structure has been explored as a scaffold for designing bioactive molecules targeting various therapeutic areas. For instance, researchers have investigated its ability to modulate enzyme activity or interact with specific receptors, making it a promising candidate for drug development. The cyano group's electron-withdrawing nature can enhance the molecule's binding affinity to certain protein targets, while the ethyl and iodine substituents contribute to its solubility and pharmacokinetic properties.

In addition to its medicinal applications, Ethyl 6-cyano-2-ethyl-3-iodobenzoate has shown promise in materials science. Its structure can serve as a building block for constructing advanced materials such as polymers or nanoparticles. The benzoate backbone provides stability and rigidity, while the substituents offer sites for further functionalization or cross-linking. Recent research has demonstrated its use in creating stimuli-responsive materials that can respond to external conditions such as temperature or pH changes.

The versatility of Ethyl 6-cyano-2-ethyl-3-iodobenzoate also extends to its role in organic synthesis. It serves as an intermediate in the construction of more complex molecules, enabling chemists to build intricate architectures with precision. The iodine atom at the 3-position is particularly valuable in coupling reactions, where it can be replaced with other functional groups to tailor the molecule's properties for specific applications.

From an environmental perspective, researchers have also examined the biodegradability and ecological impact of Ethyl 6-cyano-2 ethyl 3 iodo benzoate. Studies suggest that its degradation pathways involve microbial activity and hydrolysis under specific conditions. Understanding its environmental fate is crucial for ensuring sustainable practices in its production and application.

In conclusion, Ethyl 6-cyano -2 ethyl -3 iodo benzoate (CAS No:180562849) is a multifaceted compound with significant potential across diverse scientific domains. Its unique structure enables it to serve as a versatile building block in organic synthesis, a promising candidate in drug discovery, and a valuable component in materials science. As research continues to uncover new applications and properties of this compound, it is poised to play an increasingly important role in advancing scientific innovation.